Cas no 56048-48-7 ((2R,6S)-2,6-dimethyl-4-tridecylmorpholine)

(2R,6S)-2,6-dimethyl-4-tridecylmorpholine structure
56048-48-7 structure
Product Name:(2R,6S)-2,6-dimethyl-4-tridecylmorpholine
CAS No:56048-48-7
MF:C19H39NO
MW:297.519066095352
CID:1596200
PubChem ID:185834
Update Time:2025-04-21

(2R,6S)-2,6-dimethyl-4-tridecylmorpholine Chemical and Physical Properties

Names and Identifiers

    • (2R,6S)-2,6-dimethyl-4-tridecylmorpholine
    • morpholine, 2,6-dimethyl-4-tridecyl-, (2R,6S)-
    • (2R,6S)-2,6-Dimethyl-4-tridecyl-morpholine
    • UNII-O684SO61PI
    • 2,6-Dimethyl-4-tridecylmorpholine, cis-
    • SCHEMBL9445122
    • DTXSID301266810
    • CHEMBL365842
    • Cis-2,6-dimethyl-4-tridecylmorpholine
    • BDBM50170652
    • O684SO61PI
    • 56048-48-7
    • Q27285395
    • Morpholine, 2,6-dimethyl-4-tridecyl-, cis-
    • Inchi: 1S/C19H39NO/c1-4-5-6-7-8-9-10-11-12-13-14-15-20-16-18(2)21-19(3)17-20/h18-19H,4-17H2,1-3H3/t18-,19+
    • InChI Key: YTOPFCCWCSOHFV-KDURUIRLSA-N
    • SMILES: O1[C@H](C)CN(CCCCCCCCCCCCC)C[C@@H]1C

Computed Properties

  • Exact Mass: 297.30337
  • Monoisotopic Mass: 297.303164868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 12
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • PSA: 12.47
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